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Compound of Interest

Compound Name: 3-Chloro-2-methylbenzylamine

Cat. No.: B1596898 Get Quote

A Researcher's Comprehensive Safety Guide to
3-Chloro-2-methylbenzylamine
This guide provides an in-depth analysis of the material safety data for 3-Chloro-2-
methylbenzylamine (CAS No. 226565-61-3), tailored for researchers, scientists, and

professionals in the field of drug development. Moving beyond a simple recitation of safety

data, this document elucidates the causal factors behind experimental choices and outlines

self-validating safety protocols to ensure both personal safety and experimental integrity.

Compound Profile and Inherent Risks
3-Chloro-2-methylbenzylamine is a substituted benzylamine derivative with the molecular

formula C₈H₁₀ClN.[1][2] Its specific structure, featuring a chlorinated and methylated phenyl

ring attached to a methylamine group, is key to its reactivity and, consequently, its hazard

profile. The presence of the amine group imparts basicity, while the chlorinated aromatic ring

can influence its metabolic profile and environmental persistence. Understanding these

structural alerts is the first step in a proactive safety assessment.

Physicochemical Properties
A foundational understanding of the compound's physical and chemical properties is essential

for safe handling and for anticipating its behavior in various experimental settings.
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Property Value Source

Molecular Weight 155.62 g/mol [1][2]

Molecular Formula C₈H₁₀ClN [1][2]

CAS Number 226565-61-3 [1]

Further data on properties such as boiling point, melting point, and solubility are not

consistently reported across sources and should be determined on a lot-specific basis from the

supplier's certificate of analysis.

Hazard Identification and Risk Mitigation
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear framework for understanding the primary hazards associated with 3-Chloro-2-
methylbenzylamine.[1]

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

This data is based on notifications to the ECHA C&L Inventory.[1]

The primary hazards of this compound are irritant in nature, affecting the skin, eyes, and

respiratory system.[1] The causality behind this is likely due to the amine functional group,

which can be corrosive to tissues, and the overall chemical reactivity of the molecule.

Risk Assessment Workflow
A systematic risk assessment is not merely a bureaucratic hurdle; it is a dynamic, intellectual

process that ensures safety. The following workflow should be adapted for any new
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experimental protocol involving this compound.
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Caption: A logical workflow for conducting a risk assessment when handling 3-Chloro-2-
methylbenzylamine.

Safe Handling and Experimental Protocols
Adherence to strict handling protocols is non-negotiable. The following guidelines are based on

established best practices and the specific hazard profile of this compound.

Personal Protective Equipment (PPE)
The selection of PPE is the last line of defense and must be appropriate for the identified

hazards.

Identified Hazards

Required PPE

Skin Irritation (H315)

Chemical Resistant Gloves
(e.g., Nitrile)

Prevents Direct Contact

Standard Laboratory Coat

Protects Skin/Clothing

Serious Eye Irritation (H319)

Tightly Fitting Safety Goggles
 and/or Face Shield

Prevents Splashes

Respiratory Irritation (H335)

Work in a Certified
Chemical Fume Hood

Controls Inhalation Exposure
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Caption: Decision-making process for selecting appropriate PPE based on the hazards of 3-
Chloro-2-methylbenzylamine.

Experimental Protocol for Handling:

Preparation: Before handling, ensure that a chemical fume hood is certified and functioning

correctly. Clear the workspace of any unnecessary items.

Attire: Don a standard laboratory coat, ensuring it is fully buttoned. Wear tightly fitting safety

goggles.[3] A face shield should be used when there is a significant risk of splashing.[3]

Glove Selection: Wear chemical-resistant gloves. Nitrile gloves are a common and effective

choice, but always check the manufacturer's compatibility data for the specific glove type and

thickness. Gloves must be inspected for any signs of degradation or puncture before use.[3]

Weighing and Transfer: All weighing and transfers of the solid or solutions of this compound

must be conducted within a chemical fume hood to mitigate inhalation risks.

Post-Handling: After handling, remove gloves using the proper technique to avoid skin

contact with the outer surface.[3] Wash hands thoroughly with soap and water.[3]

Contaminated clothing should be removed immediately and laundered before reuse.

Storage and Incompatibility
Proper storage is crucial to maintain the stability of the compound and to prevent hazardous

reactions.

Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place. The

storage area should be designated for corrosive and irritant materials.

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,

and acid chlorides, as these can lead to vigorous and potentially hazardous reactions.[4]

Emergency and First-Aid Procedures
In the event of an exposure or spill, a rapid and informed response is critical.
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First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult or ceases, provide artificial respiration.

Seek immediate medical attention.[3][4]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][4]

It is imperative to show the Safety Data Sheet to the attending medical professional.[5]

Accidental Release Measures
Evacuation: Evacuate personnel from the immediate area.

Ventilation: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

material to enter drains.[5]

Clean-up: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in

a suitable, closed container for disposal. Personal protective equipment as outlined in

section 3.1 must be worn during clean-up.
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Waste Disposal: Dispose of the contaminated material as hazardous waste in accordance

with local, state, and federal regulations.

Toxicological Information
While detailed toxicological studies on 3-Chloro-2-methylbenzylamine are not extensively

published in the provided search results, the GHS classifications indicate its primary

toxicological effects are irritation to the skin, eyes, and respiratory system upon acute

exposure.[1] The long-term toxicological properties have not been fully investigated. Therefore,

it is prudent to handle this compound with the assumption that it may have other unknown

harmful effects and to minimize exposure at all times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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